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Compound of Interest

Compound Name: 1,3,5-Trioxanetrione

Cat. No.: B15178622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1,3,5-trioxanetrione, a highly unstable cyclic trimer of carbon dioxide. The

document details the multi-step synthesis, experimental protocols for its observation, and its

decomposition pathway, offering valuable information for researchers in synthetic chemistry

and materials science.

Core Physical and Chemical Properties
1,3,5-Trioxanetrione (C₃O₆) is a fascinating yet ephemeral molecule. Its inherent instability

makes direct measurement of many physical properties challenging. The following tables

summarize both experimentally determined and computationally predicted properties.
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Property Value Source

Molecular Formula C₃O₆ [1][2]

Molar Mass 132.027 g·mol⁻¹ [1]

Appearance Detected in solution [1][3]

Stability Exceedingly unstable [1]

Half-life ~40 minutes at -40 °C [1][3][4]

Decomposition Product Carbon Dioxide (CO₂) [1]

Computed Properties (PubChem)
Property Value

Exact Mass 131.96948772 Da

Topological Polar Surface Area 78.9 Å²

Heavy Atom Count 9

Complexity 129

Isotope Atom Count 0

Defined Atom Stereocenter Count 0

Undefined Atom Stereocenter Count 0

Defined Bond Stereocenter Count 0

Undefined Bond Stereocenter Count 0

Covalently-Bonded Unit Count 1

Compound Is Canonicalized Yes

Synthesis of 1,3,5-Trioxanetrione: A Four-Step
Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/1,3,5-Trioxanetrione
https://www.wikidata.org/wiki/Q1093780
https://en.wikipedia.org/wiki/1,3,5-Trioxanetrione
https://en.wikipedia.org/wiki/1,3,5-Trioxanetrione
https://pubs.acs.org/doi/10.1021/acs.joc.6b00647
https://en.wikipedia.org/wiki/1,3,5-Trioxanetrione
https://en.wikipedia.org/wiki/1,3,5-Trioxanetrione
https://pubs.acs.org/doi/10.1021/acs.joc.6b00647
https://www.wikiwand.com/en/articles/1,3,5-Trioxanetrione
https://en.wikipedia.org/wiki/1,3,5-Trioxanetrione
https://www.benchchem.com/product/b15178622?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of 1,3,5-trioxanetrione is a multi-step process, culminating in a low-temperature

ozonolysis reaction.[3] The overall synthetic scheme is depicted below, followed by detailed

experimental protocols for each step.

Isobutyraldehyde 2-Chloro-2-methylpropanalChlorination 2,4,6-Tris(2-chloropropan-2-yl)
-1,3,5-trioxane

Cyclotrimerization 2,4,6-Tri(propan-2-ylidene)
-1,3,5-trioxane

Dehydrochlorination 1,3,5-TrioxanetrioneOzonolysis at -80 °C

Click to download full resolution via product page

Caption: Four-step synthesis of 1,3,5-Trioxanetrione.

Experimental Protocols
Step 1: Chlorination of Isobutyraldehyde

Objective: To synthesize 2-chloro-2-methylpropanal from isobutyraldehyde.

Methodology: This step involves the direct chlorination of isobutyraldehyde. While the

specific details are not fully elaborated in the provided abstracts, this would typically involve

the reaction of isobutyraldehyde with a chlorinating agent such as sulfuryl chloride (SO₂Cl₂)

or chlorine gas (Cl₂) in an appropriate solvent. Careful temperature control is crucial to

prevent side reactions.

Step 2: Cyclotrimerization of 2-Chloro-2-methylpropanal

Objective: To form the trioxane ring structure.

Methodology: The 2-chloro-2-methylpropanal is subjected to cyclotrimerization. This acid-

catalyzed reaction leads to the formation of 2,4,6-tris(2-chloropropan-2-yl)-1,3,5-trioxane.[3]

Step 3: Dehydrochlorination

Objective: To introduce double bonds into the side chains.

Methodology: The chlorinated trioxane from the previous step undergoes

dehydrochlorination to yield 2,4,6-tri(propan-2-ylidene)-1,3,5-trioxane. This elimination

reaction is typically achieved by treatment with a base to remove HCl.
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Step 4: Ozonolysis

Objective: To oxidatively cleave the double bonds and form the trione.

Methodology: This is the final and most critical step, performed at very low temperatures.

A solution of 2,4,6-tri(propan-2-ylidene)-1,3,5-trioxane is prepared in a mixed solvent

system (e.g., CH₂Cl₂:CH₃OH).

The solution is cooled to -80 °C.

A stream of ozone (O₃) in oxygen (O₂) is bubbled through the solution until the blue color

of excess ozone persists.

The presence of methanol is critical to trap the carbonyl oxide intermediate and prevent

side reactions.

The formation of 1,3,5-trioxanetrione is monitored in situ.

Analysis and Characterization
The extreme instability of 1,3,5-trioxanetrione necessitates low-temperature spectroscopic

observation.

Variable Temperature ¹³C NMR Spectroscopy
Objective: To detect the formation of 1,3,5-trioxanetrione and monitor its decomposition.

Methodology:

A solution of the precursor, 2,4,6-tri(propan-2-ylidene)-1,3,5-trioxane, is prepared in a

deuterated solvent mixture (e.g., CD₂Cl₂:CD₃OD) within an NMR tube.

The solution is cooled to -78 °C, and ozonolysis is performed directly in the NMR tube.

The NMR probe is pre-cooled to -80 °C, and spectra are acquired at progressively warmer

temperatures (e.g., -80 °C, -60 °C, -40 °C, -20 °C, and 0 °C).
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The appearance of a new signal corresponding to the carbonyl carbons of 1,3,5-
trioxanetrione and its subsequent disappearance with the concomitant appearance of the

CO₂ signal confirms its formation and decomposition.

In Situ Fourier-Transform Infrared (FTIR) Spectroscopy
Objective: To provide further evidence for the formation of 1,3,5-trioxanetrione.

Methodology:

The ozonolysis reaction is carried out in a reaction vessel equipped with a fiber optic

probe for real-time FTIR monitoring.

The appearance of characteristic carbonyl stretching frequencies provides evidence for

the formation of the trione structure.

Decomposition Pathway
1,3,5-Trioxanetrione is highly prone to decomposition, breaking down into three molecules of

carbon dioxide. This process is spontaneous and rapid at temperatures above -40 °C.

1,3,5-Trioxanetrione 3 CO₂

Decomposition
(T > -40 °C)

Click to download full resolution via product page

Caption: Decomposition of 1,3,5-Trioxanetrione to Carbon Dioxide.

Conclusion
1,3,5-Trioxanetrione remains a challenging synthetic target due to its inherent instability. The

detailed synthetic and analytical protocols outlined in this guide, derived from published

research, provide a foundational understanding for scientists interested in this unique oxide of

carbon. Further research into its properties and potential applications will likely depend on the

development of new methods for its stabilization or in situ utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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